Cas no 77385-17-2 (1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione
• CAS No: 77385-17-2
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 1784131
• PubChem ID: 3059888
• Update Time: 2025-04-21

1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-methyldihydropyrimidine-2,4(1H,3H)-dione
• 1-(4-chlorophenyl)-3-methyl-1,3-diazinane-2,4-dione
• SCHEMBL9819344
• 77385-17-2
• DTXSID80228104
• 1-(4-Chlorophenyl)-3-methyl-dihydrouracil
• Dihydro-1-(4-chlorophenyl)-3-methyl-2,4(1H,3H)-pyrimidinedione
• 2,4(1H,3H)-Pyrimidinedione, dihydro-1-(4-chlorophenyl)-3-methyl-

• Inchi： 1S/C11H11ClN2O2/c1-13-10(15)6-7-14(11(13)16)9-4-2-8(12)3-5-9/h2-5H,6-7H2,1H3
• InChI Key： OOAAGWMBSXRCET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N(C)C(CC1)=O)=O

Computed Properties

• Exact Mass: 238.05103
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones